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Compound of Interest

Compound Name: Quaternium-22

Cat. No.: B1198380

An In-depth Examination of the Molecular Characteristics, Synthesis, and Biological
Interactions of a Key Quaternary Ammonium Compound.

This technical guide provides a comprehensive overview of Quaternium-22, a quaternary
ammonium compound with significant applications in the cosmetic and personal care
industries. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed exploration of its chemical properties, toxicological profile, and
mechanism of action.

Core Molecular and Physical Data

Quaternium-22 is a complex quaternary ammonium salt.[1] Its chemical identity is well-
established, with a defined molecular formula and weight.
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Property Value Source
Molecular Formula C13H29CIN207 [2]
Molecular Weight 360.83 g/mol [2]
CAS Number 51812-80-7 (Primary) [2]

gamma-Gluconamidopropy!
dimethyl 2-hydroxyethyl

Synonyms ] ) [2]
ammonium chloride, Ceraphyl

60

Synthesis and Manufacturing

The general synthesis of quaternary ammonium compounds involves the reaction of a tertiary
amine with an alkylating agent, such as an alkyl chloride or sulfate. While specific, proprietary
synthesis protocols for Quaternium-22 are not publicly detailed, the manufacturing process is
known to result in certain impurities. Notably, 3-dimethylaminopropylamine and ethylene
chlorohydrin have been identified in commercial batches.[3] Regulatory bodies have set
recommended limits on the concentrations of these impurities in final cosmetic products.[1]

Mechanism of Action

The primary mechanism of action for Quaternium-22 is attributed to its cationic nature. The
molecule possesses a permanent positive charge, which allows it to interact with negatively
charged surfaces, such as proteins on the skin and hair.[1] This electrostatic interaction is the
basis for its functions as a conditioning agent, antistatic, and film former.[4]

The workflow for investigating and utilizing Quaternium-22 in a research and development
setting can be visualized as follows:
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Quaternium-22: Research & Development Workflow

Synthesis & Purification

i

Chemical & Physical Characterization
(e.g., Spectroscopy, Chromatography)

i

Impurity Profiling
(e.g., Gas Chromatography)

In Vitro Safety Assessment
(e.g., Ames Test for Mutagenicity)

In Vivo Toxicological Studies
(e.g., Dermal & Ocular Irritation)

Mechanism of Action Studies
(Physicochemical Interactions)

Formulation Development

i

Product Performance Testing
(e.g., Hair Conditioning Efficacy)

Regulatory Compliance Review
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Quaternium-22 Research & Development Workflow
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Experimental Protocols and Analysis
Impurity Analysis

A gas chromatographic method has been utilized for the identification and quantification of
impurities in Quaternium-22, specifically for 3-dimethylaminopropylamine (DMAPA) and
ethylene chlorohydrin (ECH).[3]

Toxicological Assessment

A battery of toxicological studies has been conducted to establish the safety profile of
Quaternium-22 for its use in consumer products. These include:

o Acute Oral Toxicity: Studies in rats have shown Quaternium-22 to be non-toxic via oral
administration, with an LD50 greater than the highest tested dose of 64.0 cc/kg for a 6.0%
solids solution.[3]

« Dermal Toxicity: Subchronic dermal toxicity studies on rabbits indicated that a 0.5% w/v
solution of Quaternium-22 is slightly and reversibly irritating to intact skin over a 91-day
period, with no discernible treatment-related pathologic changes.[3]

e Ocular Irritation: An 8.5% solution of Quaternium-22 produced minimal conjunctival irritation
in rabbits, while a 6% solution did not.[3]

Mutagenicity: The Ames test for mutagenesis yielded no evidence of mutagenic activity.[3]

A logical workflow for the safety and toxicological evaluation of Quaternium-22 is presented
below.
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Quaternium-22: Safety Evaluation Workflow

Initial Screening
(Literature Review, In Silico Prediction)

Genotoxicity Testing Acute Toxicity Testing
(e.g., Ames Test) (Oral, Dermal)

Subchronic Toxicity Testing
(Dermal)

Irritation & Sensitization Testing
(Dermal, Ocular)

Photosensitization Studies

Risk Assessment
(Exposure Scenarios, Margin of Safety)

Regulatory Submission & Review
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Quaternium-22 Safety Evaluation Workflow

Quantitative Toxicological Data
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The following table summarizes key quantitative data from toxicological assessments of
Quaternium-22.

Concentration/

Test Species Result Source
Dose
LD50 not
Acute Oral 64.0 cc/kg (6.0% ]
o Rat ) achieved (non- [3]
Toxicity solids) _
toxic)

Slight, reversible

) 0.5% wi/v in S
Subchronic ) o irritation; no
o Rabbit distilled water ) [3]
Dermal Toxicity pathologic
(91 days)
changes
Minimal
Ocular Irritation Rabbit 8.5% conjunctival [3]
irritation
Ocular Irritation Rabbit 6.0% No irritation [3]
Mutagenicity N No evidence of
- Not specified ) [3]
(Ames Test) mutagenesis

Biological Activity and Applications

The primary biological relevance of Quaternium-22 is its interaction with skin and hair.[1] Its
film-forming properties create a thin coating that can enhance the appearance and feel of hair
by increasing body, suppleness, and sheen.[1] It also serves to prevent the buildup of static
electricity.[1] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of
Quaternium-22 and concluded that it is safe for use in cosmetic and personal care products at
concentrations up to 5% solids.[1] Due to its chemical structure, it is believed to be poorly
absorbed through the skin.[1]

While its primary applications are in the cosmetics industry, ongoing research is exploring its
potential as a corrosion inhibitor for medical devices.[2]

Conclusion
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Quaternium-22 is a well-characterized quaternary ammonium compound with a strong safety
profile for its intended uses in the cosmetic industry. Its mechanism of action is primarily based
on physicochemical interactions, leveraging its cationic charge to condition and protect hair and
skin. For researchers and professionals in drug development, Quaternium-22 serves as an
example of a functional ingredient with a thoroughly evaluated safety profile, with potential for
broader applications such as in the development of biocompatible coatings for medical devices.
Further research into its synthesis and formulation could yield novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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